Cas no 1333824-45-5 (N-(1-cyano-1,2-dimethylpropyl)-2-(3-phenylpyrrolidin-1-yl)propanamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(3-phenylpyrrolidin-1-yl)propanamide
• CAS No: 1333824-45-5
• MF: C₁₉H₂₇N₃O
• MW: 313.43718457222
• CID: 6327957
• PubChem ID: 53593685
• Update Time: 2025-05-19

N-(1-cyano-1,2-dimethylpropyl)-2-(3-phenylpyrrolidin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26685336
• Z940690996
• N-(2-cyano-3-methylbutan-2-yl)-2-(3-phenylpyrrolidin-1-yl)propanamide
• 1333824-45-5
• N-(1-cyano-1,2-dimethylpropyl)-2-(3-phenylpyrrolidin-1-yl)propanamide
• AKOS034715789

• Inchi： 1S/C19H27N3O/c1-14(2)19(4,13-20)21-18(23)15(3)22-11-10-17(12-22)16-8-6-5-7-9-16/h5-9,14-15,17H,10-12H2,1-4H3,(H,21,23)
• InChI Key： SROABQGCSYRLFM-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1CCC(C2C=CC=CC=2)C1)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 313.215412493g/mol
• Monoisotopic Mass: 313.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(3-phenylpyrrolidin-1-yl)propanamide

Comprehensive Overview of N-(1-cyano-1,2-dimethylpropyl)-2-(3-phenylpyrrolidin-1-yl)propanamide (CAS No. 1333824-45-5)

N-(1-cyano-1,2-dimethylpropyl)-2-(3-phenylpyrrolidin-1-yl)propanamide, with the CAS number 1333824-45-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a cyano group, a dimethylpropyl moiety, and a phenylpyrrolidinyl segment, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a bioactive scaffold due to its modular design, which allows for targeted modifications to enhance pharmacokinetic properties.

In recent years, the demand for novel heterocyclic compounds like N-(1-cyano-1,2-dimethylpropyl)-2-(3-phenylpyrrolidin-1-yl)propanamide has surged, driven by advancements in high-throughput screening and computational drug design. The compound’s pyrrolidine ring and phenyl substitution are frequently explored in the context of central nervous system (CNS) therapeutics, aligning with trending topics such as neurodegenerative disease research and GPCR-targeted drug development. Its CAS no. 1333824-45-5 is often cited in patent literature, underscoring its industrial relevance.

From a synthetic chemistry perspective, the cyano-functionalized amide group in this compound offers versatility for further derivatization, a feature highly valued in fragment-based drug discovery. The 1,2-dimethylpropyl chain contributes to lipophilicity, a critical parameter in optimizing blood-brain barrier permeability—a hot topic in AI-driven drug optimization algorithms. These attributes make 1333824-45-5 a candidate for studies on structure-activity relationships (SAR) and molecular docking simulations.

The pharmacological potential of N-(1-cyano-1,2-dimethylpropyl)-2-(3-phenylpyrrolidin-1-yl)propanamide is further highlighted by its resemblance to known pyrrolidine-based inhibitors, which are widely investigated for enzyme modulation and receptor antagonism. Current Google Scholar and PubMed trends indicate growing searches for "pyrrolidine derivatives in drug design" and "cyano group medicinal chemistry," reflecting the compound’s alignment with contemporary research priorities. Its CAS registry entry is frequently cross-referenced in studies exploring small-molecule probes for biological target validation.

In addition to its pharmaceutical applications, 1333824-45-5 is also discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly focusing on atom-efficient routes to synthesize such complex molecules, addressing the demand for eco-friendly methodologies. This dual focus on functionality and sustainability positions N-(1-cyano-1,2-dimethylpropyl)-2-(3-phenylpyrrolidin-1-yl)propanamide as a compound of interest for both academic and industrial laboratories.

To conclude, CAS no. 1333824-45-5 represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its relevance to drug discovery pipelines and computational modeling, ensures its continued prominence in scientific literature. As the field evolves, this compound is likely to remain a key player in discussions about next-generation therapeutics and rational drug design strategies.